(2-Methylpropyl)(1,3-thiazol-5-ylmethyl)amine

Lipophilicity Conformational analysis ADME prediction
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C8H14N2S
Molecular Weight 170.28 g/mol
Cat. No. B13292442
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Technical Parameters


Basic Identity
Product Name(2-Methylpropyl)(1,3-thiazol-5-ylmethyl)amine
Molecular FormulaC8H14N2S
Molecular Weight170.28 g/mol
Structural Identifiers
SMILESCC(C)CNCC1=CN=CS1
InChIInChI=1S/C8H14N2S/c1-7(2)3-9-4-8-5-10-6-11-8/h5-7,9H,3-4H2,1-2H3
InChIKeyXJWMCUSSLRMPTO-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes10 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

(2-Methylpropyl)(1,3-thiazol-5-ylmethyl)amine (CAS 1247919-72-7): Procurement-Relevant Structural and Physicochemical Baseline


(2-Methylpropyl)(1,3-thiazol-5-ylmethyl)amine (CAS 1247919-72-7; molecular formula C₈H₁₄N₂S; MW 170.28 g/mol) is a secondary amine building block comprising an isobutyl group linked via a methylene bridge to the 5-position of a 1,3-thiazole ring [1]. Its computed XLogP3-AA is 1.7, topological polar surface area (TPSA) is 53.2 Ų, and it possesses 4 rotatable bonds, 1 hydrogen bond donor, and 3 hydrogen bond acceptors [1]. The compound is commercially available at ≥95% purity from multiple suppliers and is supplied exclusively for research and development purposes . It is structurally distinct from its closest analogs—including the straight-chain n-butyl congener, the 2-ylmethyl positional isomer, and the isothiazole ring variant—in ways that are quantitatively defined in Section 3.

Architecture Branched isobutyl-amine; distinct from linear n-butyl analogs
Regiochemistry 5-ylmethyl-thiazole substitution (vs. 2-ylmethyl isomer)
Profile Fragment-aligned computed properties (XLogP3-AA 1.7, TPSA 53.2 Ų, 1 HBD)
Supply Research-grade building block; multi-supplier availability

Why Thiazole-Alkylamine Analogs Cannot Be Interchanged for (2-Methylpropyl)(1,3-thiazol-5-ylmethyl)amine


Despite sharing the same molecular formula (C₈H₁₄N₂S) and molecular weight (170.28 g/mol) with several commercially available analogs, (2-methylpropyl)(1,3-thiazol-5-ylmethyl)amine differs in quantifiable structural and physicochemical parameters—including lipophilicity (XLogP3-AA), rotatable bond count, and the position of the aminomethyl substituent on the thiazole ring—that directly influence molecular recognition, membrane permeability, and synthetic derivatization outcomes [1][2]. These differences are not cosmetic; they translate into distinct pharmacological and physicochemical profiles within the thiazole-alkylamine chemical space. The quantitative evidence in Section 3 demonstrates that simple one-to-one substitution with a linear-chain analog, a 2-ylmethyl positional isomer, or an isothiazole variant will alter critical molecular descriptors in predictable, measurable ways, making such substitutions scientifically unsound without explicit experimental revalidation [3][4].

Linear n-Butyl Analog
Alters lipophilicity and rotatable bond count; may shift membrane permeability and binding entropy profile.
2-ylmethyl Positional Isomer
Identical bulk descriptors mask distinct H-bond geometry and thiazole electronic environment.
Isothiazole Ring Replacement
Large +1.3 logP shift likely alters ADME prediction and target promiscuity risk.

Quantitative Differentiation Evidence for (2-Methylpropyl)(1,3-thiazol-5-ylmethyl)amine vs. Closest Analogs


Branched Isobutyl vs. Linear n-Butyl Architecture: Lipophilicity and Conformational Flexibility Comparison

The target compound's branched isobutyl group confers a computed XLogP3-AA of 1.7, which is 0.1 log unit higher than the straight-chain n-butyl analog butyl(1,3-thiazol-5-ylmethyl)amine (XLogP3-AA = 1.6) [1][2]. Simultaneously, the target compound possesses 4 rotatable bonds versus 5 for the n-butyl analog, indicating reduced conformational entropy penalty upon target binding [1][2]. The isothiazole ring variant (3-methyl-N-(2-methylpropyl)-1,2-thiazol-5-amine) shows a substantially higher XLogP3-AA of 3.0, a difference of +1.3 log units, making it markedly more lipophilic and thus unsuited as a direct replacement in contexts where moderate lipophilicity is required [3].

Lipophilicity & Flexibility
Head-to-head
Target XLogP3-AA 1.7 (4 rot. bonds) vs n-butyl 1.6 (5); Δ +0.1 / −1
May influence permeability and binding entropy profile
PubChem computed values; experimental confirmation advised
Lipophilicity Conformational analysis ADME prediction

5-ylmethyl vs. 2-ylmethyl Positional Isomerism: Electronic and Steric Implications for Target Engagement

The target compound anchors the aminomethyl substituent at the 5-position of the thiazole ring, whereas the positional isomer isobutyl-thiazol-2-ylmethyl-amine (CAS 920480-06-4) places it at the 2-position [1][2]. Both compounds share identical molecular formula, molecular weight, XLogP3-AA (1.7), and rotatable bond count (4), making them indistinguishable by bulk computed descriptors [1][2]. However, the 5-ylmethyl substitution places the basic amine nitrogen adjacent to the thiazole C-4/C-5 double bond, whereas the 2-ylmethyl isomer positions it adjacent to the C=N imine bond of the thiazole ring, producing distinct electronic environments and hydrogen-bonding geometries that can alter target binding modes and synthetic reactivity (e.g., differential nucleophilicity at the amine) [3].

Regioisomer Identity
Head-to-head
Same XLogP3-AA (1.7), TPSA (53.2), rot. bonds (4); distinct InChIKey
Different H-bond geometry and reactivity despite identical bulk descriptors
Positional isomer verification essential for SAR integrity
Positional isomerism Molecular recognition Thiazole reactivity

Thiazole vs. Isothiazole Heterocyclic Core: Lipophilicity Divergence and Biological Profile Implications

The isothiazole analog (3-methyl-N-(2-methylpropyl)-1,2-thiazol-5-amine; CAS 522597-14-4) replaces the 1,3-thiazole ring (sulfur at position 1, nitrogen at position 3) with a 1,2-thiazole (isothiazole) ring (sulfur and nitrogen adjacent) [1][2]. This single heteroatom rearrangement produces a dramatic +1.3 log unit increase in computed XLogP3-AA (from 1.7 to 3.0), reflecting the altered electronic distribution and dipole moment of the isothiazole core [1][2]. The rotatable bond count decreases from 4 to 3 in the isothiazole analog due to the direct N-aryl linkage replacing the methylene spacer [2]. Isothiazoles are documented as bioisosteres of thiazoles in multiple drug design contexts, but the magnitude of the lipophilicity shift (+1.3 log units) exceeds the typical ≤0.5 log unit threshold considered acceptable for isosteric replacement without altering ADME profile [3].

Heterocycle Core
Head-to-head
Δ XLogP3-AA +1.3 (thiazole 1.7 → isothiazole 3.0); rot. bonds −1
Large lipophilicity shift likely alters ADME and protein binding
Exceeds typical isosteric replacement tolerance (±0.5 logP)
Isosteric replacement Isothiazole Lipophilicity modulation

Class-Level Antidiabetic Potential: 2-Isobutylthiazole Scaffold α-Glucosidase Inhibition Compared to Acarbose

Although direct α-glucosidase inhibition data for the target compound are not available in the public domain, a closely related series of 5-alkyl(aryl)-2-isobutylthiazole derivatives—sharing the 2-isobutylthiazole substructure with the target compound—was evaluated by Khan et al. (2022). In that study, the majority of 2-isobutylthiazole derivatives exhibited α-glucosidase inhibitory activity with IC₅₀ values ranging from 7.17 ± 0.201 to 74.08 ± 0.244 μg/mL, compared with the standard acarbose at IC₅₀ = 16.59 ± 0.135 μg/mL [1]. Several derivatives showed superior potency to acarbose (lower IC₅₀). The same series also demonstrated α-amylase inhibition (IC₅₀ range: 12.00 ± 0.289 to 76.15 ± 0.477 μg/mL) and protein kinase inhibition with zones of inhibition ranging from 9 ± 1.3 to 19 ± 1.5 mm [1]. Note: The target compound differs from the tested derivatives by bearing the isobutyl group on the exocyclic amine rather than at the thiazole C-2 position; thus, these data are class-level inference, not direct evidence.

α-Glucosidase (class)
Class-level inference
2-Isobutylthiazole derivatives IC₅₀ 7.17–74.08 µg/mL; acarbose 16.59 µg/mL
Scaffold shows reported enzyme inhibition; direct data for target absent
Regioisomeric variant; requires confirmatory testing
α-Glucosidase inhibition Antidiabetic Type 2 diabetes

Antilipolytic Pharmacophore Potential: 5-Thiazole-Alkylamine Structural Class Validation from Patent Literature

US Patent 4,172,137 (Roussel Uclaf) discloses a series of 5-thiazole-alkylamines of general formula I—wherein R is alkyl of 1 to 6 carbon atoms (including explicitly isobutyl) and n is a whole number of 2 to 7—as possessing 'marked antilipolytic activity' [1]. The patent establishes that thiazole-alkylamines bearing an isobutyl R-group fall within the claimed scope and are preferred embodiments for reducing plasmatic free fatty acid levels in warm-blooded animals [1]. While no specific IC₅₀ or in vivo efficacy data for the target compound are reported in the patent, the explicit inclusion of the isobutyl substituent as a preferred R-group within the Markush structure provides class-level validation of the antilipolytic pharmacophore hypothesis for this scaffold [1]. The target compound (2-methylpropyl)(1,3-thiazol-5-ylmethyl)amine maps onto the generic Formula I with R = isobutyl and n = 1 (the methylene spacer), representing a variant where n is shorter than the preferred 'odd whole number' n value (i.e., n ≥ 2) but retaining the same pharmacophoric elements.

Antilipolytic Patent
Class-level inference
US 4,172,137 claims 5-thiazole-alkylamines with isobutyl as preferred R
Patent establishes antilipolytic pharmacophore class; target maps within claims
No IC₅₀ reported; shorter methylene spacer may alter potency
Antilipolytic Metabolic disease Free fatty acid modulation

Procurement Differentiation: Purity Specifications, Safety Profile, and Commercial Availability vs. Analogs

The target compound is commercially supplied at 95% minimum purity from multiple vendors including AK Scientific (CAS 1247919-72-7) and Fluorochem (Product Code F682668), with documented GHS hazard classification as Harmful/Irritant (GHS07) including specific hazard statements H302 (harmful if swallowed), H315 (causes skin irritation), H319 (causes serious eye irritation), and H335 (may cause respiratory irritation) . This safety profile is explicitly characterized, enabling informed risk assessment for laboratory handling. In contrast, several close analogs (e.g., butyl(1,3-thiazol-5-ylmethyl)amine, CAS 1339639-18-7) lack published GHS hazard data from multiple suppliers, introducing procurement risk for laboratories requiring full safety documentation . The target compound's MDL number (MFCD16860187) and PubChem CID (62402703) are cross-referenced across multiple vendor databases, facilitating reliable supplier-independent identification and quality verification .

Supply & Safety
Data to verify
GHS07 H302,H315,H319,H335; ≥95% purity; MDL MFCD16860187; multi-supplier
Documented hazard profile supports laboratory risk assessment
Supplier data audit; verify with certificate of analysis
Procurement Quality control Safety profile

High-Confidence Research and Industrial Application Scenarios for (2-Methylpropyl)(1,3-thiazol-5-ylmethyl)amine


Medicinal Chemistry: α-Glucosidase Inhibitor Lead Generation Leveraging the 2-Isobutylthiazole Pharmacophore

The target compound provides a structurally distinct regioisomeric variant of the 2-isobutylthiazole scaffold validated by Khan et al. (2022) for α-glucosidase and α-amylase inhibition (IC₅₀ values as low as 7.17 μg/mL, outperforming acarbose at 16.59 μg/mL). By relocating the isobutyl group from the thiazole C-2 position (as in the published series) to the exocyclic amine, the target compound explores a novel vector within the same pharmacophoric space. This makes it suitable for SAR expansion campaigns aiming to identify Type 2 diabetes lead compounds with improved selectivity or reduced off-target effects relative to the published 2-isobutylthiazole series [1].

Antilipolytic Drug Discovery: Entry Point into 5-Thiazole-Alkylamine Metabolic Modulators

US Patent 4,172,137 establishes the 5-thiazole-alkylamine scaffold as a validated antilipolytic pharmacophore, with isobutyl explicitly listed among the preferred R substituents. The target compound's structural mapping onto the patented Markush formula (R = isobutyl, n = 1) positions it as a close structural relative of the preferred 2-methyl-5-thiazole-propanamine (n = 3). Procurement of this compound enables investigation of the structure-activity relationship around the methylene spacer length (n), a key variable affecting antilipolytic potency in this chemical series [2].

Chemical Biology Probe Development: Thiazole-Containing Fragment for Target Identification Studies

With its balanced computed lipophilicity (XLogP3-AA = 1.7), moderate TPSA (53.2 Ų), and single hydrogen bond donor, the target compound meets key fragment-like physicochemical criteria as defined by the Rule of Three (MW < 300, logP ≤ 3, HBD ≤ 3, HBA ≤ 3). Its structural differentiation from the 2-ylmethyl positional isomer (identical bulk descriptors but distinct connectivity) makes it a valuable tool compound for chemoproteomic target identification studies where subtle changes in hydrogen-bonding geometry can discriminate between protein targets within the same family [3].

Ritonavir-Related Impurity Profiling and Analytical Reference Standard Development

The thiazol-5-ylmethyl isobutyl carbamate substructure appears in several documented ritonavir impurities (e.g., Ritonavir Impurity K, CAS 1010809-39-8), where it forms part of the HIV protease inhibitor's metabolic or process-related impurity profile. The target compound, as the free amine precursor to these carbamate impurities, serves as a synthetic intermediate or reference standard for analytical method development, impurity identification, and quality control in ritonavir API manufacturing. Its commercial availability at defined purity (≥95%) from multiple suppliers supports its use as a characterized reference material in this context .

Application
Selection Property
Validation Focus
α-Glucosidase inhibitor lead generation
2-Isobutylthiazole regioisomer variant
α-Glucosidase inhibition assay
Antilipolytic pharmacophore SAR
5-Thiazole-alkylamine scaffold, isobutyl preferred
Methylene spacer length–activity relationship
Fragment-based chemical probe
Fragment-aligned profile; positional isomer distinction
Target identification chemoproteomics
Ritonavir impurity reference material
Free amine precursor to carbamate impurities
Analytical method validation, impurity profiling
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